Cas no 1487084-54-7 (1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol)

• Product Name: 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol
• CAS No: 1487084-54-7
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5057770
• Update Time: 2025-06-11

1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(benzylsulfanyl)methyl]cyclopentan-1-ol
• 1-((Benzylthio)methyl)cyclopentan-1-ol
• 1-(benzylsulfanylmethyl)cyclopentan-1-ol
• 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol

• Inchi： 1S/C13H18OS/c14-13(8-4-5-9-13)11-15-10-12-6-2-1-3-7-12/h1-3,6-7,14H,4-5,8-11H2
• InChI Key： FSXZOPZGKVGFET-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC1(CCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5

Additional information on 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol

1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol (CAS No. 1487084-54-7): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol (CAS No. 1487084-54-7) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its distinctive structure and potential applications. This compound is characterized by a cyclopentane ring with a hydroxyl group and a benzylsulfanyl-methyl substituent, making it an intriguing molecule for various scientific investigations.

The molecular formula of 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol is C₁₃H₁₈OS, with a molecular weight of approximately 222.33 g/mol. The presence of the hydroxyl group and the benzylsulfanyl-methyl substituent imparts specific chemical properties that are of interest to researchers. The hydroxyl group can participate in hydrogen bonding, which can influence the compound's solubility and reactivity. The benzylsulfanyl-methyl group, on the other hand, introduces aromaticity and sulfur functionalities, which can affect the compound's electronic properties and reactivity.

In terms of physical properties, 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol is typically a colorless or white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The synthesis of 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol has been reported in several scientific publications. One common synthetic route involves the reaction of cyclopentanone with benzyl mercaptan followed by reduction to form the alcohol. This method provides a high yield and purity of the desired product, making it a preferred approach for large-scale production.

In recent years, 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol has been studied for its potential applications in pharmaceutical research. One area of interest is its use as an intermediate in the synthesis of more complex molecules with therapeutic properties. For example, researchers have explored its role in the development of new antiviral agents and anti-inflammatory drugs. The presence of the hydroxyl group and the benzylsulfanyl-methyl substituent can be modified to enhance the biological activity and selectivity of these compounds.

Beyond pharmaceutical applications, 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol has also shown promise in materials science. Its unique structure makes it a valuable building block for the synthesis of polymers with specific functional groups. These polymers can be used in various applications, including drug delivery systems, coatings, and adhesives.

In addition to its synthetic utility, 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol has been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis, which is essential for producing optically active compounds used in pharmaceuticals and fine chemicals. The ability to control stereochemistry through chiral ligands can significantly improve the efficiency and yield of synthetic processes.

The environmental impact of 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol is another important consideration for researchers. Studies have shown that this compound has low toxicity and minimal environmental impact when used under controlled conditions. However, proper handling and disposal procedures should always be followed to ensure safety and compliance with regulatory standards.

In conclusion, 1-[(Benzylsulfanyl)methyl]cyclopentan-1-ol (CAS No. 1487084-54-7) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. Its unique structure and chemical properties make it an attractive molecule for synthetic chemistry, materials science, and drug development. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in the scientific community.